Cas no 1806407-77-1 (3-Amino-4-(1-chloro-2-oxopropyl)mandelic acid)

• Product Name: 3-Amino-4-(1-chloro-2-oxopropyl)mandelic acid
• CAS No: 1806407-77-1
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 4942005
• Update Time: 2025-10-30

3-Amino-4-(1-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(1-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12ClNO4/c1-5(14)9(12)7-3-2-6(4-8(7)13)10(15)11(16)17/h2-4,9-10,15H,13H2,1H3,(H,16,17)
• InChI Key： HPXYYYDRQQFJPZ-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(C(=O)O)O)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 0.5
• Topological Polar Surface Area: 101

Additional information on 3-Amino-4-(1-chloro-2-oxopropyl)mandelic acid

3-Amino-4-(1-chloro-2-oxopropyl)mandelic acid (CAS No. 1806407-77-1): An Emerging Compound in Pharmaceutical Research

3-Amino-4-(1-chloro-2-oxopropyl)mandelic acid (CAS No. 1806407-77-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as 3-amino-4-(1-chloro-2-oxopropyl)mandelic acid, is a derivative of mandelic acid, which is a well-known α-hydroxy acid with various biological activities.

The chemical structure of 3-amino-4-(1-chloro-2-oxopropyl)mandelic acid features an amino group and a chloro-substituted ketone moiety attached to the mandelic acid backbone. These functional groups contribute to its distinct physicochemical properties, making it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-amino-4-(1-chloro-2-oxopropyl)mandelic acid in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-amino-4-(1-chloro-2-oxopropyl)mandelic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-amino-4-(1-chloro-2-oxopropyl)mandelic acid has also shown promise in the treatment of neurodegenerative diseases. A study conducted by a team at the University of California, Los Angeles (UCLA), found that this compound can effectively reduce oxidative stress and protect neuronal cells from damage. The mechanism of action involves the activation of Nrf2, a transcription factor that plays a crucial role in cellular defense against oxidative stress. These findings open up new avenues for the development of neuroprotective agents based on this compound.

In addition to its therapeutic potential, 3-amino-4-(1-chloro-2-oxopropyl)mandelic acid has been investigated for its use as an analytical reagent. Its unique chemical structure makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Researchers at the National Institute of Standards and Technology (NIST) have utilized this compound as a reference standard for the accurate quantification of related compounds in complex biological matrices.

The synthesis of 3-amino-4-(1-chloro-2-oxopropyl)mandelic acid has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves the reaction of mandelic acid with chloroacetyl chloride followed by amination with ammonia. This method provides a scalable and cost-effective approach to producing high-quality material for both research and commercial applications.

The safety profile of 3-amino-4-(1-chloro-2-oxopropyl)mandelic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical evaluation. These findings are crucial for advancing the compound through preclinical and clinical trials.

In conclusion, 3-amino-4-(1-chloro-2-oxopropyl)mandelic acid (CAS No. 1806407-77-1) is an emerging compound with significant potential in pharmaceutical research. Its unique chemical structure, combined with its promising therapeutic properties and favorable safety profile, positions it as a valuable candidate for further development. Ongoing research is expected to uncover additional applications and optimize its use in various medical fields.